6-(3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione
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Description
6-(3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C13H13N5O4 and its molecular weight is 303.278. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
One area of research involves the synthesis and reactivity of complex molecules with similar structural motifs. For instance, studies have explored the reactions of hydrazonoyl halides with N-arylmalemides and active methylene to produce compounds like pyrrolo[3,4-c]pyrazole-4,6-diones and pyrazolo[3,4-d]pyrimidines, showcasing the synthetic versatility of pyrimidine derivatives (Abdelhamid, Elghandour, & El-Reedy, 2008). Another study demonstrated the conversion of pyrrolidine-2,5-dione to maleimide through tosylation, highlighting the potential transformations and applications of pyrrolidine and pyrimidine scaffolds in organic synthesis (Yan et al., 2018).
Novel Methodologies and Mechanistic Insights
Research has also focused on developing novel methodologies for ring annulation to azine nuclei, as demonstrated by the synthesis of pyrrolopyridazinopyrimidine derivatives through a tandem SNH–SNH process, providing new pathways for the construction of complex heterocyclic systems (Gulevskaya et al., 2001). Furthermore, studies on the synthesis of cyclic imides and their evaluation for reversing electroconvulsive shock-induced amnesia in mice offer insights into the potential therapeutic applications of pyrimidine and pyrrolidine derivatives (Butler et al., 1987).
Potential Applications in Drug Discovery
The structural features of pyrimidine and pyrrolidine derivatives have been explored for their potential applications in drug discovery. For example, the synthesis and antimicrobial activity evaluation of Schiff bases of pyrido[1,2-a]pyrimidine derivatives with certain amino acids suggest their potential as antibacterial and antitumor agents (Alwan, Al Kaabi, & Hashim, 2014).
Properties
IUPAC Name |
6-(3-pyridazin-3-yloxypyrrolidine-1-carbonyl)-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5O4/c19-10-6-9(15-13(21)16-10)12(20)18-5-3-8(7-18)22-11-2-1-4-14-17-11/h1-2,4,6,8H,3,5,7H2,(H2,15,16,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQRJVMPUQVVMND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NN=CC=C2)C(=O)C3=CC(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.